Cas no 1254514-03-8 (6-Bromo-1-iodoisoquinoline)

• Product Name: 6-Bromo-1-iodoisoquinoline
• CAS No: 1254514-03-8
• MF: C₉H₅BrIN
• MW: 333.95117354393
• CID: 3160420
• PubChem ID: 129962392
• Update Time: 2025-04-21

6-Bromo-1-iodoisoquinoline Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-1-iodoisoquinoline
• AT28524
• 1254514-03-8

• Inchi： 1S/C9H5BrIN/c10-7-1-2-8-6(5-7)3-4-12-9(8)11/h1-5H
• InChI Key： CVBAWYJLARGRLJ-UHFFFAOYSA-N
• SMILES： IC1C2C=CC(=CC=2C=CN=1)Br

Computed Properties

• Exact Mass: 332.86501Da
• Monoisotopic Mass: 332.86501Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9Ų